Cas no 400080-76-4 (2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide)

• Product Name: 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide
• CAS No: 400080-76-4
• MF: C₁₈H₁₀F₆N₂OS
• MW: 416.340223789215
• CID: 5710915
• PubChem ID: 3677178
• Update Time: 2025-06-18

2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3G-430S
• 400080-76-4
• AKOS005087614
• 2-phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide
• 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C18H10F6N2OS/c19-17(20,21)11-7-4-8-12(9-11)25-15(27)13-14(18(22,23)24)26-16(28-13)10-5-2-1-3-6-10/h1-9H,(H,25,27)
• InChI Key： FFZASIDHDGENKO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C(F)(F)F)=C1C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 416.04180309g/mol
• Monoisotopic Mass: 416.04180309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide

Introduction to 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide (CAS No. 400080-76-4)

2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide, also known by its CAS number 400080-76-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The structure of 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide is characterized by the presence of a thiazole ring, a phenyl group, and trifluoromethyl substituents. These functional groups contribute to the compound's stability and reactivity, making it an interesting candidate for various biochemical and pharmacological studies. The trifluoromethyl groups, in particular, are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can be advantageous in drug design.

Recent research has focused on the potential therapeutic applications of 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced inflammation and pain, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide has also shown significant anti-cancer activity. Research conducted by a team at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that this compound could be further developed as a potential therapeutic agent for various types of cancer.

The synthesis of 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide has been extensively studied to optimize its production for large-scale applications. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves the reaction of 2-bromoacetophenone with thiourea followed by subsequent modifications to introduce the trifluoromethyl groups. This synthetic method is not only cost-effective but also environmentally friendly, making it suitable for industrial-scale production.

The physicochemical properties of 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

Toxicological studies have also been conducted to assess the safety profile of 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide. Preliminary data indicate that this compound has low toxicity at therapeutic concentrations. However, further long-term studies are necessary to fully evaluate its safety and potential side effects. These studies are crucial for ensuring that any future drug candidates derived from this compound meet regulatory standards for human use.

In conclusion, 2-Phenyl-4-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide (CAS No. 400080-76-4) is a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a crucial role in advancing medical treatments for various diseases.